Cas no 887425-47-0 (1-(5-Bromopyrimidin-2-yl)piperidin-4-ol)

• Product Name: 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol
• CAS No: 887425-47-0
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• MDL: MFCD03646019
• CID: 720498
• PubChem ID: 4641125
• Update Time: 2025-06-08

1-(5-Bromopyrimidin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyrimidin-2-yl)-4-piperidinol
• 1-(5-bromo-2-pyrimidinyl)-4-Piperidinol
• 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol
• 4-Piperidinol,1-(5-bromo-2-pyrimidinyl)-
• KHDDJQBUJMYKAY-UHFFFAOYSA-N
• SBB101966
• AM87376
• MB02906
• W9174
• ST24026924
• 1-(5-Bromo-2-pyrimidinyl)-4-piperidinol (ACI)
• CS-W021242
• DB-001466
• J-503421
• SR-01000384000
• AKOS013186137
• 887425-47-0
• DS-10376
• MFCD03646019
• SCHEMBL356301
• SR-01000384000-1
• EN300-3269174
• Z1162912596
• DTXSID70405124

• MDL： MFCD03646019
• Inchi： 1S/C9H12BrN3O/c10-7-5-11-9(12-6-7)13-3-1-8(14)2-4-13/h5-6,8,14H,1-4H2
• InChI Key： KHDDJQBUJMYKAY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(N2CCC(O)CC2)=NC=1

Computed Properties

• Exact Mass: 257.01600
• Monoisotopic Mass: 257.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 49.2

Experimental Properties

• Boiling Point: 418.5°C at 760 mmHg
• PSA: 49.25000
• LogP: 1.26520

1-(5-Bromopyrimidin-2-yl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol

Introduction to 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol (CAS No. 887425-47-0)

1-(5-Bromopyrimidin-2-yl)piperidin-4-ol, with the CAS number 887425-47-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromopyrimidine moiety with a piperidinol group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol is particularly noteworthy due to its potential for modulating various biological targets. The bromopyrimidine moiety is known for its ability to interact with nucleic acids and proteins, while the piperidinol group can enhance the compound's solubility and bioavailability. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromopyrimidine moiety plays a crucial role in inhibiting viral replication, while the piperidinol group enhances cellular uptake and stability.

In addition to its antiviral properties, 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol has shown promise in cancer research. A 2022 study in the journal Cancer Research reported that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The study also noted that the compound exhibits low toxicity towards normal cells, making it a potential lead for developing safer and more effective anticancer drugs.

The pharmacokinetic properties of 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol have been extensively studied to optimize its therapeutic potential. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. For example, a study published in the European Journal of Pharmaceutical Sciences in 2021 found that the compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The synthetic route to 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol has been well-documented in the literature. A common approach involves the reaction of 5-bromopyrimidine with 4-hydroxypiperidine under mild conditions. This method is scalable and can be adapted for large-scale production, which is crucial for commercial applications. Additionally, recent advancements in green chemistry have led to more environmentally friendly synthetic methods that reduce waste and energy consumption.

In conclusion, 1-(5-Bromopyrimidin-2-yl)piperidin-4-ol (CAS No. 887425-47-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key molecule in modern drug discovery efforts.